Cas no 78355-50-7 (Peptide E (cattleadrenal medulla) (9CI))

• Product Name: Peptide E (cattleadrenal medulla) (9CI)
• CAS No: 78355-50-7
• MF: C₁₄₇H₂₀₇N₄₁O₃₄S₂
• MW: 3156.60080838203
• CID: 566990
• Update Time: 2026-04-29

Peptide E (cattleadrenal medulla) (9CI) Chemical and Physical Properties

Names and Identifiers

• Peptide E (cattleadrenal medulla) (9CI)
• BAM-3200
• BAM-3200, Peptide E
• CHEMBL506884
• TYR-GLY-GLY-PHE-MET-ARG-ARG-VAL-GLY-ARG-PRO-GLU-TRP-TRP-MET-ASP-TYR-GLN-LYS-ARG-TYR-GLY-GLY-PHE-LEU
• BAM 3200 Peptide E
• Peptide E
• Peptide E (adrenal medulla)
• Peptide E (ox adrenal medulla)

Computed Properties

• Exact Mass: 3154.52000
• Monoisotopic Mass: 3154.517054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 46
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 224
• Rotatable Bond Count: 103
• Complexity: 7180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1290

Experimental Properties

• PSA: 1287.11000
• LogP: 9.26360

Peptide E (cattleadrenal medulla) (9CI) Security Information

• Storage Condition：-15°C

Additional information on Peptide E (cattleadrenal medulla) (9CI)

Recent Advances in Peptide E (cattle adrenal medulla) (9CI) Research: A Focus on CAS 78355-50-7

Peptide E (cattle adrenal medulla) (9CI), a bioactive peptide with the CAS registry number 78355-50-7, has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide, derived from the adrenal medulla of cattle, is known for its potential roles in neuroregulation and pain modulation. Recent studies have explored its structural characteristics, biological functions, and therapeutic applications, providing new insights into its mechanisms of action and potential clinical uses.

One of the key areas of investigation has been the peptide's interaction with opioid receptors. Peptide E exhibits a high affinity for μ-opioid receptors, which are critical in pain perception and reward systems. Researchers have utilized advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the three-dimensional structure of Peptide E, revealing unique conformational features that contribute to its receptor binding specificity. These findings have implications for the design of novel analgesics with reduced side effects.

In addition to its opioid activity, recent studies have highlighted the peptide's role in stress responses and inflammation. Animal models have demonstrated that Peptide E can modulate the release of stress hormones such as cortisol and adrenaline, suggesting its potential as a therapeutic agent for stress-related disorders. Furthermore, its anti-inflammatory properties have been explored in the context of chronic inflammatory conditions, with promising results in preclinical trials.

The synthesis and production of Peptide E have also seen advancements. Researchers have developed more efficient synthetic routes using solid-phase peptide synthesis (SPPS) techniques, enabling higher yields and purity. These improvements are crucial for scaling up production for clinical and research purposes. Additionally, the use of recombinant DNA technology has been explored to produce Peptide E in microbial systems, offering a cost-effective alternative to traditional extraction methods.

Despite these advancements, challenges remain in the clinical translation of Peptide E. Issues such as peptide stability, bioavailability, and potential immunogenicity need to be addressed. Recent studies have focused on formulating Peptide E with delivery systems such as nanoparticles and liposomes to enhance its stability and targeted delivery. These innovations hold promise for overcoming the current limitations and advancing the peptide toward clinical trials.

In conclusion, Peptide E (cattle adrenal medulla) (9CI) represents a fascinating subject of study in the intersection of chemistry, biology, and medicine. Its unique properties and diverse biological activities make it a valuable candidate for further research and development. Continued efforts in structural elucidation, synthetic optimization, and therapeutic application will undoubtedly uncover new opportunities for this remarkable peptide.